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Compound of Interest

Compound Name: 16:0 MPB PE

Cat. No.: B15578040

Researchers, scientists, and drug development professionals handling 1,2-dipalmitoyl-sn-
glycero-3-phosphoethanolamine-N-[4-(p-maleimidophenyl)butyramide] (sodium salt), hereafter
referred to as 16:0 MPB PE, must adhere to stringent disposal protocols due to its hazardous
nature. This guide provides essential safety and logistical information for the proper disposal of
this compound.

Chemical and Physical Properties

A summary of the key quantitative data for 16:0 MPB PE is presented below for easy

reference.
Property Value
Chemical Formula Cs1HsaN2NaO11P[1][2]
Molecular Weight 955.18 g/mol [2][3]
Appearance Solid or powder[1][2]
Storage Temperature -20°C[1][2]
Purity >99% (TLC)[2][4]

Hazard Identification and Safety Precautions

16:0 MPB PE is classified as a hazardous substance with the following risk and safety
advisories:
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Acute Toxicity: Toxic if swallowed (Oral Category 3).[1]

Irritation: Causes skin and serious eye irritation.[1]

Respiratory Effects: May cause respiratory irritation.[1]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1]

Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[1]

Due to these hazards, it is imperative to handle 16:0 MPB PE only in a chemical fume hood
while wearing appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and protective clothing.[1]

Step-by-Step Disposal Protocol

The disposal of 16:0 MPB PE must be managed as special hazardous waste. Consult with
your institution's environmental health and safety (EHS) department and a licensed disposal
company to ensure compliance with all local, national, and regional regulations.[1]

Experimental Workflow for Disposal
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Final Disposal
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Caption: Disposal workflow for 16:0 MPB PE waste.
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Detailed Methodologies

e Preparation: Before handling any waste, ensure you are wearing the necessary PPE and are
working within a certified chemical fume hood.[1]

e Waste Segregation:

o Solid Waste: Unused or expired 16:0 MPB PE powder should be kept in its original
container if possible, or transferred to a clearly labeled, sealed hazardous waste container.

o Liquid Waste: Solutions containing 16:0 MPB PE should be collected in a designated,
leak-proof, and clearly labeled hazardous waste container. Do not mix with other solvent
waste streams unless approved by your EHS department.

o Contaminated Materials: Any materials such as pipette tips, gloves, or weighing paper that
are contaminated with 16:0 MPB PE must be disposed of as hazardous waste in a
designated container.

e Spill Management:
o In case of a spill, do not use water to clean up.
o Cover the spill with an inert absorbent material, such as sand or vermiculite.[1]

o Carefully sweep up the absorbed material and place it into a tightly sealed and labeled
hazardous waste container for disposal.[1]

e Final Disposal:

o Store the sealed hazardous waste containers in a designated and secure waste
accumulation area.

o Arrange for pickup and disposal through your institution's EHS department or a licensed
chemical waste disposal company.[1] This ensures the waste is handled and disposed of
in compliance with all relevant regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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